Cas no 1178912-87-2 (3-(2-bromo-4-nitrophenyl)propan-1-amine)

• Product Name: 3-(2-bromo-4-nitrophenyl)propan-1-amine
• CAS No: 1178912-87-2
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5805408
• PubChem ID: 165945102
• Update Time: 2025-06-23

3-(2-bromo-4-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-nitrophenyl)propan-1-amine
• 1178912-87-2
• EN300-1922266

• Inchi： 1S/C9H11BrN2O2/c10-9-6-8(12(13)14)4-3-7(9)2-1-5-11/h3-4,6H,1-2,5,11H2
• InChI Key： LGTJKQCHUFZOOP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCCN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(2-bromo-4-nitrophenyl)propan-1-amine

Introduction to 3-(2-bromo-4-nitrophenyl)propan-1-amine (CAS No. 1178912-87-2)

3-(2-bromo-4-nitrophenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1178912-87-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a brominated nitrophenyl moiety linked to a propylamine side chain, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(2-bromo-4-nitrophenyl)propan-1-amine consists of a benzene ring substituted with a bromine atom at the 2-position and a nitro group at the 4-position, which are both highly reactive functional groups. The presence of these substituents enhances the compound's reactivity, making it suitable for further functionalization in drug development processes. The propylamine group at the 1-position provides a nucleophilic center that can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, facilitating the synthesis of more complex molecules.

In recent years, 3-(2-bromo-4-nitrophenyl)propan-1-amine has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. For instance, the bromo and nitro groups can serve as handles for further chemical modifications, enabling the synthesis of derivatives with enhanced binding affinity and selectivity towards specific therapeutic targets.

One of the most compelling applications of 3-(2-bromo-4-nitrophenyl)propan-1-amine is in the field of oncology research. The nitrophenyl scaffold is well-documented for its role in developing chemotherapeutic agents, and modifications to this core structure have led to several promising drug candidates. The bromine atom, being an electron-withdrawing group, influences the electronic properties of the benzene ring, which can be exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds.

Recent studies have demonstrated the utility of 3-(2-bromo-4-nitrophenyl)propan-1-amine in generating novel kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the reactivity of the bromo and nitro groups, researchers have been able to synthesize highly potent inhibitors that disrupt aberrant signaling cascades. These inhibitors have shown promise in preclinical studies, highlighting the potential of 3-(2-bromo-4-nitrophenyl)propan-1-amine as a building block for next-generation therapeutics.

The synthesis of 3-(2-bromo-4-nitrophenyl)propan-1-amine typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination and nitration of a halogenated benzene derivative, followed by nucleophilic substitution with propylamine. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to achieve higher yields and purities. These synthetic strategies underscore the compound's importance as a versatile intermediate in pharmaceutical manufacturing.

The chemical properties of 3-(2-bromo-4-nitrophenyl)propan-1-amine make it amenable to various spectroscopic and analytical techniques for characterization. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H NMR and ¹³C NMR, is commonly used to confirm the structural integrity of the compound. Mass spectrometry (MS) provides additional confirmation through high-resolution mass analysis, ensuring that impurities are minimized. These analytical methods are critical for ensuring that 3-(2-bromo-4-nitrophenyl)propan-1-amine meets stringent quality standards for pharmaceutical applications.

In conclusion, 3-(2-bromo-4-nitrophenyl)propan-1-amine (CAS No. 1178912-87-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and reactivity. Its role as an intermediate in synthesizing bioactive molecules has opened new avenues for drug discovery and development. As research continues to uncover new therapeutic applications, compounds like 3-(2-bromo-4-nitrophenyl)propan-1-amine will remain indispensable tools in the quest for innovative treatments for various diseases.